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Compound of Interest

Compound Name: Caspofungin-d4

Cat. No.: B15557488

Disclaimer: Specific stability data for Caspofungin-d4 is not readily available in the provided
search results. The following information is based on the stability of Caspofungin. Given that
Caspofungin-d4 is a heavy-isotope labeled version of Caspofungin, its chemical stability is
expected to be very similar.

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the stability of reconstituted Caspofungin-d4 solutions.

Frequently Asked Questions (FAQSs)
Q1: How should I reconstitute Caspofungin-d4 powder?

Al: To reconstitute the lyophilized powder, bring the vial to room temperature. Aseptically add
10.5 mL of a compatible solvent such as Sterile Water for Injection, 0.9% Sodium Chloride
Injection, or Bacteriostatic Water for Injection.[1][2] Gently mix until the powder is completely
dissolved and the solution is clear.[3][4] The final concentration in the vial will be 5.2 mg/mL for
a 50 mg vial or 7.2 mg/mL for a 70 mg vial.[3][5]

Q2: What solvents should | avoid for reconstitution and dilution?

A2: Do not use any diluents containing glucose, as Caspofungin is not stable in these
solutions.[2][4][5]

Q3: How long is the reconstituted Caspofungin-d4 solution stable in the vial?
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A3: The reconstituted solution in the vial may be stored for up to 24 hours at or below 25°C
(77°F).[3][4][5] One source suggests a shorter stability of up to 1 hour at <25°C (<77°F) before
further dilution.[1][2]

Q4: What are the recommended storage conditions for diluted Caspofungin-d4 infusion
solutions?

A4: The final diluted infusion solution is stable for up to 24 hours if stored at or below 25°C
(77°F) or for up to 48 hours if refrigerated at 2°C to 8°C (36°F to 46°F).[1][3][4]

Q5: What are the known degradation pathways for Caspofungin?

A5: Caspofungin is susceptible to hydrolysis and oxidation, especially in aqueous solutions.[6]
It can also undergo spontaneous chemical degradation to an open-ring peptide compound.[7]
[8] High temperatures can also lead to thermal degradation.[6]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Cloudy or precipitated solution

after reconstitution

Incomplete dissolution, use of
an incompatible diluent, or

degradation.

Do not use the solution.[1][3]
Ensure the vial has reached
room temperature before
reconstitution and that a
compatible diluent was used.
Mix gently and thoroughly until

the solution is clear.[3][4]

Discoloration of the

reconstituted solution

Potential chemical

degradation.

Visually inspect the solution for
any discoloration.[3][4][5] If
discoloration is observed, do
not use the solution and

prepare a fresh one.

Suspected loss of potency in

stored solutions

Exceeding recommended
storage times or temperatures,

or exposure to light.

Adhere strictly to the
recommended storage
conditions and durations. If
loss of potency is suspected, it
is advisable to prepare a fresh
solution. For long-term studies,
perform analytical testing (e.g.,
HPLC) to confirm

concentration.

Stability Data for Reconstituted Caspofungin

The following tables summarize the stability of reconstituted Caspofungin under various

conditions.

Table 1: Stability of Reconstituted Caspofungin in Vial
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Storage ] .
Duration Concentration Reference
Temperature
5.2 mg/mL or 7.2
< 25°C (= 77°F) Up to 24 hours [31[4][5]
mg/mL
< 25°C (= 77°F) Up to 1 hour Not specified [1][2]
Table 2: Stability of Diluted Caspofungin Infusion Solution
Storage . . .
Duration Concentration Diluent Reference
Temperature

< 25°C (< 77°F)

Up to 24 hours

0.9%, 0.45%, or
0.225% Sodium

Not to exceed Chloride
o [11(3][4]
0.5 mg/mL Injection, or
Lactated

Ringer's Injection

0.9%, 0.45%, or
0.225% Sodium

2°C to 8°C (36°F Not to exceed Chloride
Up to 48 hours o (11031141
to 46°F) 0.5 mg/mL Injection, or
Lactated
Ringer's Injection
0.2, 0.28, and 0.9% Sodium
5°C + 3°C Up to 14 days ] o [9][10]
0.5 mg/mL Chloride Injection
Room 0.2, 0.28, and 0.9% Sodium
Up to 60 hours ) o [9][10]
Temperature 0.5 mg/mL Chloride Injection
0.9% Sodium
2°Cto 8°C Up to 4 weeks 50 mg/100 mL [10][11]

Chloride

Experimental Protocols

Representative Protocol for Stability Assessment of Reconstituted Caspofungin
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This protocol outlines a general procedure for evaluating the stability of reconstituted
Caspofungin solutions.

e Reconstitution:
o Allow the lyophilized Caspofungin vial to equilibrate to room temperature.

o Aseptically add a precise volume (e.g., 10.5 mL) of a suitable diluent (e.g., 0.9% Sodium
Chloride Injection) to the vial.

o Gently swirl the vial until the contents are completely dissolved.
e Storage:

o Aliquots of the reconstituted solution are stored under controlled temperature conditions
(e.g., refrigerated at 2-8°C and at room temperature).

o Samples are withdrawn for analysis at predetermined time points (e.g., 0, 12, 24, 48
hours, and longer for extended studies).

o Sample Preparation for Analysis:

o Dilute the stored samples with an appropriate mobile phase to a final concentration
suitable for the analytical method.

e Analytical Method (HPLC):

o A stability-indicating High-Performance Liquid Chromatography (HPLC) method is used to
determine the concentration of Caspofungin and to detect any degradation products.[9]
[10]

o Example HPLC Parameters:
» Column: YMC hydrosphere C18 (150 x 4.6 mm, 3 um) or equivalent.[12]

= Mobile Phase: A gradient of mobile phase A (e.g., aqueous buffer) and mobile phase B
(e.g., acetonitrile).
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Flow Rate: 1.0 mL/minute.[12]

Injection Volume: 10 pL.[12]

Column Temperature: 30°C.[12]

Detection: UV spectrophotometry at an appropriate wavelength.

o Data Analysis:

o The concentration of Caspofungin in each sample is calculated based on a standard

curve.
o The percentage of the initial concentration remaining at each time point is determined.

o The formation of any degradation products is monitored.

Visualizations
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Caspofungin-d4 Reconstituted Solution Stability Testing Workflow
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Caption: Workflow for assessing the stability of reconstituted Caspofungin-d4.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15557488?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimizat?qn

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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